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Compound of Interest

Compound Name: 5-Nitrovanillin

Cat. No.: B156571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 5-
Nitrovanillin (CAS No. 6635-20-7). The information is compiled to ensure safe laboratory

practices and to provide essential data for risk assessment in research and development

settings.

Hazard Identification and Classification
5-Nitrovanillin is classified as a hazardous substance. The primary hazards are skin, eye, and

respiratory tract irritation.[1][2][3][4]

GHS Classification:

Skin Irritation (Category 2): Causes skin irritation.[1][3][4]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][3][4]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[2][4]

Signal Word: Warning[1][3]

Hazard Statements:
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H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[2][4]

The toxicological properties of this substance have not been fully investigated.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Nitrovanillin is presented below.

Property Value Source

Appearance
Yellow powder / yellow-green

fine crystalline powder
[1][6][7]

Molecular Formula C₈H₇NO₅ [2][4]

Molecular Weight 197.14 g/mol [2][4]

Melting Point 172-178 °C [6][7][8]

Boiling Point 320.9 °C at 760 mmHg [7]

Flash Point 97 °C / 206.6 °F [1]

Water Solubility 700 mg/L at 23 °C [1][7]

Density 1.456 g/cm³ [7]

Toxicological Data
The available quantitative toxicological data for 5-Nitrovanillin are summarized in the table

below. It should be noted that the toxicological properties have not been fully investigated.[2][5]
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Test Species Route Value

LD50 Rat (male/female) Oral 2028.474 mg/kg bw

LD50 Rabbit (male) Dermal 2880.8 mg/kg bw

LC50 Mouse (male) Inhalation 967.83 mg/L

LC50
Fish (Carassius

auratus)
- 114.954 mg/L - 96 h

Data sourced from ECHEMI Safety Data Sheet.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not available in the

provided safety data sheets. Such studies are typically conducted according to internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (LD50): This study would typically be performed following a guideline

similar to OECD Test Guideline 423. A single dose of 5-Nitrovanillin is administered orally to

a group of fasted rats. The animals are then observed for a period of up to 14 days for signs

of toxicity and mortality. The LD50 value is the statistically estimated dose that would be

lethal to 50% of the animals.

Acute Dermal Toxicity (LD50): Following a guideline like OECD Test Guideline 402, the

substance is applied to a shaved area of the skin of a rabbit. The site is covered with a

porous gauze dressing for 24 hours. The animal is observed for signs of toxicity and mortality

over 14 days.

Acute Inhalation Toxicity (LC50): This test, guided by protocols like OECD Test Guideline

403, involves exposing mice to an aerosol or dust of 5-Nitrovanillin in an inhalation

chamber for a set period (e.g., 4 hours). The concentration of the substance in the air that is

lethal to 50% of the test animals during the observation period is determined as the LC50.

Safe Handling and Storage
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Handling:

Use in a well-ventilated place and handle in accordance with good industrial hygiene and

safety practice.[1][9]

Avoid contact with skin, eyes, and clothing.[3][5][9]

Minimize dust generation and accumulation.[5]

Wash hands and face thoroughly after handling.[3][5][6]

Remove contaminated clothing and wash it before reuse.[3][5]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents and strong bases.[5][9]

Keep the container tightly closed when not in use.[5][6][9]

Exposure Controls and Personal Protection
Engineering Controls:

Ensure adequate ventilation, especially in confined areas. A local exhaust ventilation system

is recommended.[3][9]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[5][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles

conforming to EN166 (EU) or NIOSH (US) standards.[1][2][5]

Skin Protection: Wear appropriate protective gloves (inspected prior to use) and clothing to

prevent skin exposure.[1][2][5][9]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator or a NIOSH/MSHA-approved respirator (such as a dust mask type N95).[2][5]

First Aid Measures
A summary of first aid procedures is provided in the table below. Seek medical attention in all

cases of exposure.[5]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical aid

immediately.[1][3][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid.[3][5] Wash

off with soap and plenty of water.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical aid.[1][2][3][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid immediately.[1][5]

Fire Fighting and Accidental Release Measures
Fire Fighting:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam.[1][2][3][5][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://pim-resources.coleparmer.com/sds/06990.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.echemi.com/sds/5-nitrovanillin-pid_Rock13447.html
https://www.capotchem.com/doc/viewmsds_6635-20-7.html
https://www.tcichemicals.com/BE/en/sds/H0728_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/06990.pdf
https://www.fishersci.com/store/msds?partNumber=AC156670250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: During a fire, irritating and highly toxic gases (such as carbon oxides and

nitrogen oxides) may be generated by thermal decomposition.[2][5][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5][6][9]

Accidental Release:

Personal Precautions: Use proper personal protective equipment as indicated in Section 6.

Avoid dust formation and breathing vapors, mist, or gas.[1][2] Evacuate personnel to safe

areas and ensure adequate ventilation.[1][2][6]

Environmental Precautions: Prevent the product from entering drains.[2][3]

Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

closed disposal container.[2][5][6] Use spark-proof tools and explosion-proof equipment if

necessary.[1]

Spill Response Workflow
The following diagram illustrates a logical workflow for responding to a 5-Nitrovanillin spill in a

laboratory setting.
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Caption: Workflow for handling a 5-Nitrovanillin chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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